Cas no 1806167-78-1 (6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1806167-78-1
• MF: C₇H₄F₃IN₂O₄
• MW: 364.017344474792
• CID: 4834834
• Update Time: 2025-08-05

6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C7H4F3IN2O4/c8-7(9,10)17-6-5(13(15)16)3(2-14)1-4(11)12-6/h1,14H,2H2
• InChI Key： ABUNINJPYQAZCJ-UHFFFAOYSA-N
• SMILES： IC1=CC(CO)=C(C(=N1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2
• Topological Polar Surface Area: 88.2

Additional information on 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol

Introduction to 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806167-78-1)

6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806167-78-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including an iodo substituent, a nitro group, a trifluoromethoxy moiety, and a hydroxymethyl group, makes it a valuable building block for constructing complex pharmacophores.

The iodo atom in the molecule is particularly noteworthy due to its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of carbon-carbon bonds. These reactions are pivotal in the synthesis of heterocyclic compounds, which form the backbone of many modern drugs. The nitro group not only contributes to the electronic properties of the pyridine ring but also can be reduced to an amine, opening up further synthetic possibilities. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects and metabolic stability, which are crucial factors in drug design.

The hydroxymethyl group at the 4-position of the pyridine ring provides a site for further functionalization through etherification or esterification reactions. This flexibility allows chemists to tailor the compound for specific applications in drug development. Recent studies have highlighted the utility of this compound in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The combination of these functional groups makes 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol a cornerstone in modern medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate protein-protein interactions (PPIs). Pyridine derivatives have emerged as key scaffolds in this endeavor due to their ability to interact with hydrophobic pockets and aromatic residues in protein targets. The structural motifs present in 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol align well with these requirements, making it an attractive candidate for designing PPI modulators. For instance, modifications at the 3-position and 5-position of the pyridine ring have been explored to enhance binding affinity and selectivity against specific protein targets.

Another area where this compound has shown promise is in the development of antiviral agents. The unique electronic distribution induced by the nitro and trifluoromethoxy groups can influence the binding properties of viral proteases and polymerases. Researchers have leveraged these features to design inhibitors that disrupt viral replication cycles. Notably, derivatives of this compound have been investigated for their potential activity against RNA viruses, including those responsible for emerging infectious diseases. The ability to modify different parts of the molecule allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability.

The role of fluorine atoms in drug design cannot be overstated. The presence of a trifluoromethoxy group enhances metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This property is particularly valuable in prolonging drug half-life and improving therapeutic efficacy. Furthermore, fluorinated compounds often exhibit enhanced cell membrane permeability and binding affinity due to their lipophilicity and electronic effects. These attributes have made fluorinated pyridines increasingly popular in drug discovery programs worldwide.

In conclusion,6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol represents a significant advancement in synthetic chemistry with broad applications in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it indispensable for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this will play an integral role in addressing unmet medical needs.